Cas no 6339-96-4 (1-amino-1-methyl-2-nitroguanidine)

• Product Name: 1-amino-1-methyl-2-nitroguanidine
• CAS No: 6339-96-4
• MF: C₂H₇N₅O₂
• MW: 133.109278917313
• CID: 1651128
• PubChem ID: 136208131
• Update Time: 2025-04-21

1-amino-1-methyl-2-nitroguanidine Chemical and Physical Properties

Names and Identifiers

• 1-amino-1-methyl-2-nitroguanidine
• BRN 2728976
• 2-Amino-2',6'-dichloroacetanilide
• Acetamide, 2-amino-N-(2,6-dichlorophenyl)-
• ACETANILIDE, 2-AMINO-2',6'-DICHLORO-
• N-Aminoacetyl-2,6-dichloranilin
• AC1L2MNX
• N-(2,6-dichlorophenyl)glycinamide
• CTK9A0051
• N-amino-N-methyl-N'-nitro-guanidine
• BRN 2728976; 67624-94-6; 2-Amino-2',6'-dichloroacetanilide; Acetamide, 2-amino-N-(2,6-dichlorophenyl)-; ACETANILIDE, 2-AMINO-2',6'-DICHLORO-; N-Aminoacetyl-2,6-dichloranilin; AC1L2MNX; N-(2,6-dichlorophenyl)glycinamide; CTK9A0051; N-amino-N-methyl-N'-nitro-guanidine;
• 1-Methyl-N-nitrohydrazine-1-carboximidamide
• DTXSID20979562
• 1-amino-1-methyl-3-nitro-guanidine
• 6339-96-4

• Inchi： 1S/C2H7N5O2/c1-6(4)2(3)5-7(8)9/h4H2,1H3,(H2,3,5)
• InChI Key： SAMKYPQTJURWTO-UHFFFAOYSA-N
• SMILES： [O-][N+](NC(=N)N(C)N)=O

Computed Properties

• Exact Mass: 134.06794
• Monoisotopic Mass: 133.05997448g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 111Ų

Experimental Properties

• PSA: 107.95